Cas no 2092836-04-7 (7-Fluoro-6-methylquinolin-3-amine)

• Product Name: 7-Fluoro-6-methylquinolin-3-amine
• CAS No: 2092836-04-7
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 5267908
• Update Time: 2025-05-23

7-Fluoro-6-methylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-6-methylquinolin-3-amine

• Inchi： 1S/C10H9FN2/c1-6-2-7-3-8(12)5-13-10(7)4-9(6)11/h2-5H,12H2,1H3
• InChI Key： FTZGQGIXTZRLCQ-UHFFFAOYSA-N
• SMILES： FC1=CC2C(=CC(=CN=2)N)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 7-Fluoro-6-methylquinolin-3-amine

Introduction to 7-Fluoro-6-methylquinolin-3-amine (CAS No. 2092836-04-7)

7-Fluoro-6-methylquinolin-3-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2092836-04-7, belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities. Quinolines and their derivatives have been extensively studied for their potential in treating various diseases, including infectious diseases, cancer, and neurological disorders.

The structural features of 7-Fluoro-6-methylquinolin-3-amine make it a promising candidate for further investigation. The presence of a fluorine atom at the 7-position and a methyl group at the 6-position introduces specific electronic and steric properties that can influence its interactions with biological targets. Additionally, the amine group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in fluorinated quinolines due to their improved metabolic stability and enhanced binding affinity to biological receptors. The fluorine atom, being highly electronegative, can modulate the electronic distribution within the molecule, leading to more potent and selective drug candidates. This property has been exploited in the development of antiviral and anticancer agents, where fluorinated quinolines have shown remarkable efficacy.

One of the most compelling aspects of 7-Fluoro-6-methylquinolin-3-amine is its potential application in the treatment of infectious diseases. Quinoline derivatives have a long history of use in combating microbial infections, with chloroquine being a classic example. However, the emergence of drug-resistant strains has necessitated the development of novel compounds with improved efficacy. The fluorine and methyl substituents in 7-Fluoro-6-methylquinolin-3-amine may enhance its ability to inhibit bacterial enzymes such as topoisomerases and DNA gyrase, which are crucial for bacterial replication.

Furthermore, recent studies have highlighted the role of quinoline derivatives in oncology research. Quinolines have been shown to induce apoptosis in cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The structural modifications introduced in 7-Fluoro-6-methylquinolin-3-amine may enhance its ability to target specific oncogenic pathways, making it a valuable tool in the development of new anticancer therapies.

The synthesis of 7-Fluoro-6-methylquinolin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom at the 7-position typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the methylation at the 6-position can be achieved using alkylating agents or metal-mediated reactions. The amine group at the 3-position can be further functionalized through reductive amination or other nucleophilic substitution reactions to introduce additional pharmacophores.

In conclusion, 7-Fluoro-6-methylquinolin-3-amine (CAS No. 2092836-04-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its incorporation into drug discovery programs holds promise for addressing various diseases, particularly infectious diseases and cancer. As research continues to uncover new biological targets and synthetic methodologies, compounds like 7-fluoro-6-methylquinolin-3-am ine will undoubtedly play a crucial role in shaping the future of medicinal chemistry.